Cas no 5053-07-6 (8-methyl-1-oxa-3,8-diazaspiro4.5decan-2-one)

• Product Name: 8-methyl-1-oxa-3,8-diazaspiro4.5decan-2-one
• CAS No: 5053-07-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD14529597
• CID: 5232230
• PubChem ID: 59304507
• Update Time: 2026-03-07

8-methyl-1-oxa-3,8-diazaspiro4.5decan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one, 8-methyl-
• 8-methyl-1-oxa-3,8-diazaspiro4.5decan-2-one

• MDL： MFCD14529597
• Inchi： 1S/C8H14N2O2/c1-10-4-2-8(3-5-10)6-9-7(11)12-8/h2-6H2,1H3,(H,9,11)
• InChI Key： UUQAOUJPTFMURW-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C)CC2)CNC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-methyl-1-oxa-3,8-diazaspiro4.5decan-2-one

In-Depth Analysis of 8-Methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one (CAS 5053-07-6): Properties, Applications, and Market Insights

The compound 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one (CAS 5053-07-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic compound features a distinctive 1-oxa-3,8-diazaspiro[4.5]decan-2-one core with an 8-methyl substitution, making it a valuable scaffold for drug discovery and material science applications.

From a chemical perspective, 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one exhibits several noteworthy characteristics. The spiro[4.5]decane framework provides structural rigidity, while the oxa-diaza combination offers multiple sites for molecular interactions. These properties make it particularly interesting for researchers developing central nervous system (CNS) active compounds and selective enzyme inhibitors, which are currently hot topics in medicinal chemistry.

The synthesis of CAS 5053-07-6 typically involves multi-step organic transformations, with recent literature focusing on more efficient routes to access this spirocyclic lactam structure. Green chemistry approaches have been particularly emphasized in recent years, aligning with the pharmaceutical industry's push toward more sustainable synthetic methodologies. This aspect makes 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one synthesis an interesting case study for modern organic chemists.

In pharmaceutical applications, the spirocyclic structure of this compound has shown promise in addressing current challenges in drug development. The rigid framework may help overcome issues with molecular flexibility that often lead to off-target effects, a significant concern in precision medicine development. Additionally, the presence of both nitrogen and oxygen atoms in the diazaspiro system creates opportunities for hydrogen bonding, potentially improving binding affinity in therapeutic targets.

The agrochemical sector has also shown interest in derivatives of 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one, particularly for developing novel crop protection agents. The structural features of this compound may contribute to improved environmental profiles compared to traditional agrochemicals, addressing growing concerns about sustainable agriculture practices. This aligns well with current market trends favoring eco-friendly solutions in the agricultural sector.

From a commercial standpoint, CAS 5053-07-6 has seen fluctuating demand patterns in recent years. The growing interest in spirocyclic compounds for drug discovery has led to increased inquiries from research institutions and pharmaceutical companies. Suppliers have reported particular interest in custom synthesis and bulk quantities of this heterocyclic building block, especially from companies focusing on CNS drug development and GPCR-targeted therapies.

Quality control aspects of 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one are crucial for its various applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. Recent advancements in analytical chemistry techniques have improved the characterization of such complex spiro compounds, addressing common challenges in their analysis.

The storage and handling of CAS 5053-07-6 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. The compound's physicochemical properties suggest good shelf life when stored appropriately, an important consideration for research and industrial applications.

Looking toward future developments, researchers are exploring novel derivatives of 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one with modified substitution patterns. These investigations aim to expand the compound's utility in addressing emerging challenges in medicinal chemistry and material science. The unique spirocyclic architecture continues to inspire innovative applications across multiple scientific disciplines.

In conclusion, 8-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one (CAS 5053-07-6) represents a fascinating case study in modern heterocyclic chemistry. Its combination of structural novelty and functional versatility makes it valuable for diverse applications, from pharmaceutical research to specialty chemicals. As scientific understanding of spirocyclic systems deepens, the importance of compounds like this is likely to grow, potentially leading to breakthrough applications in multiple fields.